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Compound of Interest

Compound Name: 1-Propoxyhexane

CAS No.: 53685-78-2

Cat. No.: B12280008

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information currently

available for 1-Propoxyhexane (CAS No. 53685-78-2). The information herein is intended to

support risk assessment and ensure safe handling in a laboratory or industrial setting. Due to

the limited availability of data specific to 1-Propoxyhexane, information from structurally similar

aliphatic ethers has been included to provide a more complete, albeit extrapolated, safety

profile.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of a substance is fundamental to its

safe handling and use. The properties of 1-Propoxyhexane are summarized in the table

below.
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Property Value Reference(s)

Molecular Formula C₉H₂₀O [1][2]

Molar Mass 144.25 g/mol [1][2]

Appearance Colorless liquid (presumed) General ether properties

Density 0.7892 g/cm³ (estimate) [1]

Melting Point -68.3 °C (estimate) [1]

Boiling Point 162.9 °C (estimate) [1]

Flash Point No data available

Solubility Insoluble in water (presumed) General ether properties

Vapor Pressure No data available

Refractive Index 1.4006 (estimate) [1]

Toxicological Data
Direct toxicological data for 1-Propoxyhexane, such as LD50 and LC50 values, are not readily

available in the public domain. However, the toxicology of aliphatic ethers is generally

characterized by low to moderate acute toxicity. The primary health concerns associated with

this class of compounds are central nervous system (CNS) depression at high concentrations

and potential irritation. Chronic exposure to some ethers has been linked to various health

effects, though data for 1-Propoxyhexane is absent.[3]

General toxicological information for aliphatic ethers suggests the following:
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Endpoint Observation Reference(s)

Acute Toxicity (Oral)

No data available for 1-

Propoxyhexane. Generally low

for aliphatic ethers.

Acute Toxicity (Dermal)

No data available for 1-

Propoxyhexane. Generally low

for aliphatic ethers.

Acute Toxicity (Inhalation)

No data available for 1-

Propoxyhexane. High

concentrations of ether vapors

can cause narcosis, dizziness,

and drowsiness.[3]

Skin Corrosion/Irritation

Prolonged or repeated contact

may cause skin irritation and

dermatitis due to defatting

action.

[3]

Serious Eye Damage/Irritation May cause eye irritation.

Respiratory or Skin

Sensitization

No data available to suggest

sensitization potential.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

and central nervous system

depression.[3]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available.

Aspiration Hazard No data available.

Hazard Identification and GHS Classification
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A definitive Globally Harmonized System (GHS) classification for 1-Propoxyhexane is not

available from the sources reviewed. However, based on the properties of similar aliphatic

ethers, a tentative classification can be inferred. The most significant hazard associated with

ethers is their flammability.[3]

Tentative GHS Classification:

Hazard Class Hazard Category

Flammable Liquids Category 3 or 4 (dependent on flash point)

Signal Word: Warning or Danger (dependent on final classification)

Hazard Statements:

H226: Flammable liquid and vapor.

May include statements related to irritation or CNS effects if data becomes available.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P233: Keep container tightly closed.

P240: Ground and bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use non-sparking tools.

P243: Take action to prevent static discharges.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.
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P370+P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to

extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 1-Propoxyhexane are not

published. However, standardized OECD guidelines are typically followed for such evaluations.

Below are generalized methodologies that would be applicable.

Acute Oral Toxicity (Based on OECD Guideline 420: Fixed Dose Procedure)

Animal Model: Typically, female rats are used.

Dosage: A starting dose of a substance is administered to a single animal. The outcome

determines the next dose (higher or lower).

Administration: The substance is administered by gavage.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Endpoint: The test allows for the identification of a dose causing evident toxicity but not

mortality, and can be used to estimate the LD50.

In Vitro Cytotoxicity Assay (General Protocol)

Cell Line: A relevant cell line (e.g., HepG2 for hepatotoxicity) is cultured.

Treatment: Cells are exposed to a range of concentrations of the test substance.

Assay: Cell viability is assessed using a method such as the MTT or resazurin assay.

Analysis: The concentration that causes a 50% reduction in cell viability (IC50) is calculated.

Metabolism and Potential Signaling Pathways
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The metabolism of aliphatic ethers is primarily carried out by the cytochrome P450 (CYP450)

enzyme system in the liver.[4] The expected metabolic pathway for 1-Propoxyhexane would

involve O-dealkylation.

Proposed Metabolic Pathway of 1-Propoxyhexane
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Caption: Proposed metabolic pathway of 1-Propoxyhexane.

The toxic effects of ethers are often linked to their metabolites or their physical interaction with

cellular membranes. High concentrations of lipophilic compounds like ethers can disrupt

membrane fluidity, potentially affecting the function of membrane-bound proteins and ion

channels, leading to CNS depression.

Logical Workflow for Assessing Ether Toxicity
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Caption: A logical workflow for the toxicological assessment of an ether.
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Handling and Storage
Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.

Take precautionary measures against static discharge.

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves (e.g., nitrile), and a lab coat.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Store away from oxidizing agents.

Ethers are prone to forming explosive peroxides upon exposure to air and light.[3]

Containers should be dated upon receipt and opening, and tested for peroxides periodically,

especially before distillation.

Emergency Measures
First Aid:

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Get medical attention immediately.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Get medical attention immediately.

Fire Fighting:

Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Water may be ineffective but can be used to cool fire-exposed containers.

Vapors are heavier than air and may travel to a source of ignition and flash back.

Spills:

Eliminate all ignition sources.

Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a suitable

container for disposal.

Use non-sparking tools.

Ventilate the area.

Conclusion
While specific toxicological and safety data for 1-Propoxyhexane are limited, a conservative

approach to handling based on the known hazards of aliphatic ethers is essential. The primary

concerns are its flammability and the potential for peroxide formation. In the absence of specific

data, it should be treated as a potentially irritating substance with possible CNS depressant

effects at high concentrations. Further research is needed to fully characterize the health and

safety profile of 1-Propoxyhexane. All laboratory and industrial activities involving this

chemical should be conducted with appropriate engineering controls, personal protective

equipment, and emergency preparedness.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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